Cas no 331259-98-4 (N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide)

• Product Name: N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide
• CAS No: 331259-98-4
• MF: C₂₀H₁₇ClN₂O₃
• MW: 368.813584089279
• CID: 5436689
• Update Time: 2025-10-25

N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide
• N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C20H17ClN2O3/c1-2-11-23-16-6-4-3-5-15(16)18(24)17(20(23)26)19(25)22-12-13-7-9-14(21)10-8-13/h2-10,24H,1,11-12H2,(H,22,25)
• InChI Key： ZSPNXMNSMFLTLY-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2=C(C=CC=C2)C(O)=C(C(NCC2=CC=C(Cl)C=C2)=O)C1=O

Additional information on N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide

N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide: A Comprehensive Overview

The compound with CAS No 331259-98-4, known as N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide, is a complex organic molecule that has garnered significant attention in the field of chemical research. This compound belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery.

The structure of this compound is characterized by a quinoline ring system, which serves as a central scaffold. The substituents attached to the quinoline ring include a 4-chlorophenylmethyl group at position 3, a hydroxyl group at position 4, and an oxo group at position 2. Additionally, the compound features a propenyl group at position 1, which introduces an element of unsaturation into the molecule. These structural features contribute to the unique physicochemical properties and biological activities of this compound.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. For instance, research has demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key cellular pathways involved in cancer progression has been explored in preclinical models, suggesting its potential role in anticancer therapy.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The starting materials typically include aromatic aldehydes and amino acids, which undergo condensation reactions to form the quinoline core. Subsequent functionalization steps introduce the various substituents that define the structure of the final product. The optimization of these synthetic routes has been a focus of recent research efforts, with the aim of improving yield and purity while minimizing environmental impact.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles in preclinical studies. Its ability to penetrate cellular membranes and reach intracellular targets has been attributed to its lipophilic nature and structural flexibility. However, further studies are required to fully understand its pharmacokinetic properties in humans and to assess its suitability for clinical use.

The biological activity of this compound is closely tied to its ability to interact with specific molecular targets. For example, it has been shown to inhibit certain kinases involved in signal transduction pathways that are critical for cancer cell proliferation and survival. Additionally, its antioxidant properties are attributed to its ability to scavenge reactive oxygen species and reduce oxidative stress in cells.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are important for evaluating its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, N-(4-chlorophenyl)methyl-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.